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For Researchers, Scientists, and Drug Development Professionals

Introduction
Morpholine laurate, a salt formed from the reaction of morpholine and lauric acid, is a

compound with potential applications in various scientific and industrial fields, including drug

development, due to its surfactant-like properties. Understanding its physicochemical

characteristics is fundamental to harnessing its potential. This technical guide provides a

comprehensive overview of the known physicochemical properties of morpholine laurate, its

parent compounds, and detailed experimental protocols for their determination.

Morpholine, a heterocyclic amine, is recognized for its utility as a building block in the synthesis

of various active pharmaceutical ingredients, including the antibiotic linezolid and the

anticancer agent gefitinib.[1][2][3] Its derivatives are also explored for a wide range of

pharmacological activities. Lauric acid, a saturated fatty acid, is a common excipient in

pharmaceutical formulations. The combination of these two molecules into morpholine laurate
results in an ionic compound with amphiphilic characteristics, suggesting its potential use as an

emulsifier, solubilizing agent, or component in drug delivery systems.[4]

This document summarizes the available quantitative data, outlines detailed experimental

methodologies for property determination, and provides visual representations of its synthesis

and characterization workflow.
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Physicochemical Data
The following tables summarize the key physicochemical properties of Morpholine Laurate
and its constituent parent compounds, Morpholine and Lauric Acid.

Table 1: Physicochemical Properties of Morpholine Laurate

Property Value Source

Molecular Formula C₁₆H₃₃NO₃ [5]

Molecular Weight 287.44 g/mol [5]

IUPAC Name dodecanoic acid;morpholine [5]

CAS Number 21778-29-0 [5]

Physical State

Not explicitly specified, likely a

waxy solid or viscous liquid at

room temperature.

Inferred from properties of

parent compounds

Melting Point Data not available.

Boiling Point Data not available.

Solubility
Data not available. Expected

to have amphiphilic properties.
Inferred from structure

pKa Data not available.

Table 2: Physicochemical Properties of Morpholine
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Property Value Source

Molecular Formula C₄H₉NO [1][6]

Molecular Weight 87.12 g/mol [7]

Melting Point -5 °C to -7 °C [6][7][8]

Boiling Point 129 °C [1][7][9]

Density 1.007 g/cm³ [9]

pKa of Conjugate Acid 8.36 [1]

Solubility in Water Miscible [1][9]

Solubility in Organic Solvents

Miscible with acetone,

alcohols, benzene, diethyl

ether.

[9]

Table 3: Physicochemical Properties of Lauric Acid

Property Value Source

Molecular Formula C₁₂H₂₄O₂

Molecular Weight 200.32 g/mol

Melting Point 43-45 °C

Boiling Point 298.9 °C

Density 0.883 g/cm³

pKa ~4.2

Solubility in Water Insoluble

Solubility in Organic Solvents
Soluble in ethanol, ether,

chloroform.

Experimental Protocols
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Detailed methodologies for the experimental determination of key physicochemical properties

of a compound like Morpholine Laurate are provided below. These are generalized protocols

based on standard laboratory practices for similar substances.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to determine the thermal

transitions of a material, including its melting point.

Instrumentation: A calibrated Differential Scanning Calorimeter (DSC) equipped with a

cooling system.

Sample Preparation: Accurately weigh 5-10 mg of Morpholine Laurate into a standard

aluminum DSC pan. Crimp the pan to seal it. Prepare an empty, sealed aluminum pan to be

used as a reference.

Experimental Procedure:

Place the sample and reference pans into the DSC cell.

Equilibrate the system at a low temperature, for instance, -20°C.

Heat the sample at a controlled rate, typically 10°C/min, to a temperature well above the

expected melting point (e.g., 100°C).

During the heating cycle, the instrument records the heat flow difference between the

sample and the reference.

The melting point is determined as the onset temperature of the endothermic peak in the

DSC thermogram.

Data Analysis: The melting point is the temperature at which the extrapolated baseline at the

beginning of the melting peak intersects with the tangent to the steepest part of the peak.

The peak area can be integrated to determine the enthalpy of fusion.
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Determination of Thermal Stability by
Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. It is used to determine the decomposition

temperature and thermal stability of a substance.

Instrumentation: A calibrated Thermogravimetric Analyzer (TGA).

Sample Preparation: Accurately weigh 5-10 mg of Morpholine Laurate into a ceramic or

platinum TGA pan.

Experimental Procedure:

Place the sample pan into the TGA furnace.

Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a

constant heating rate, typically 10°C/min.

An inert gas, such as nitrogen, is typically purged through the furnace to prevent oxidative

degradation.

The instrument records the mass of the sample as a function of temperature.

Data Analysis: The decomposition temperature is determined from the TGA curve as the

onset temperature of the significant mass loss step. The percentage of mass loss at different

temperatures provides information about the decomposition pattern.

Determination of Aqueous Solubility by High-
Performance Liquid Chromatography (HPLC)
This method determines the equilibrium solubility of a compound in an aqueous buffer.

Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with

a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD), a suitable

column (e.g., C18), and a shaker or rotator.[10][11][12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15486046?utm_src=pdf-body
https://www.alfachemic.com/testinglab/resources/surfactant-analysis-by-hplc-a-comprehensive-guide.html
https://shura.shu.ac.uk/20540/1/10701187.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7032178/
https://www.americanlaboratory.com/913-Technical-Articles/19172-A-Versatile-Column-for-Surfactant-Analysis-by-HPLC/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials: Morpholine Laurate, purified water (or relevant buffer), and appropriate organic

solvent for stock solution preparation (e.g., methanol or acetonitrile).

Experimental Procedure:

Calibration Curve: Prepare a series of standard solutions of Morpholine Laurate of

known concentrations in a suitable solvent. Inject these standards into the HPLC system

to generate a calibration curve of peak area versus concentration.

Equilibrium Solubility: Add an excess amount of Morpholine Laurate to a known volume

of the aqueous medium (e.g., water or a specific buffer) in a sealed vial.

Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48

hours) to ensure equilibrium is reached.

After equilibration, centrifuge the samples to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm filter to

remove any remaining solid particles.

Dilute the filtered supernatant with a suitable solvent to bring the concentration within the

range of the calibration curve.

Inject the diluted sample into the HPLC system and determine the peak area.

Data Analysis: Using the calibration curve, determine the concentration of Morpholine
Laurate in the diluted sample. Back-calculate the concentration in the original undiluted

supernatant to determine the aqueous solubility.

Visualizations
Synthesis of Morpholine Laurate
The following diagram illustrates the acid-base reaction that forms Morpholine Laurate from

its precursors, Lauric Acid and Morpholine.
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Caption: Formation of Morpholine Laurate.

Generalized Experimental Workflow for Physicochemical
Characterization
This diagram outlines a general workflow for the characterization of the physicochemical

properties of a surfactant-like compound such as Morpholine Laurate.
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Caption: Physicochemical Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-morpholine-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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